Cas no 2137607-10-2 (Ethanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-(dimethylamino)-)

• Product Name: Ethanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-(dimethylamino)-
• CAS No: 2137607-10-2
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5298134
• Update Time: 2025-10-29

Ethanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-(dimethylamino)-

• Inchi： 1S/C11H21N3O/c1-13(2)6-10(15)14-8-11(9-14)4-3-5-12-7-11/h12H,3-9H2,1-2H3
• InChI Key： LUDVGKGBOMCVHG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2(CCCNC2)C1)CN(C)C

Additional information on Ethanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-(dimethylamino)-

Exploring the Potential of Ethanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-(dimethylamino)- (CAS No. 2137607-10-2) in Modern Research

In the rapidly evolving field of chemical research, Ethanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-(dimethylamino)- (CAS No. 2137607-10-2) has emerged as a compound of significant interest. This unique molecule, characterized by its diazaspiro core and dimethylamino functional group, offers a versatile scaffold for applications in medicinal chemistry, material science, and beyond. Researchers are increasingly drawn to its structural complexity and potential for innovation in drug discovery and development.

The compound's spirocyclic architecture, featuring a 2,6-diazaspiro[3.5]nonane framework, is particularly noteworthy. Spirocyclic compounds are known for their three-dimensionality and conformational rigidity, which can enhance binding affinity and selectivity in biological targets. This makes Ethanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-(dimethylamino)- a promising candidate for the design of novel therapeutics, especially in areas such as central nervous system (CNS) disorders and metabolic diseases.

Recent trends in chemical research highlight a growing demand for heterocyclic compounds and spirocyclic derivatives, driven by their potential to address unmet medical needs. The inclusion of a dimethylamino group in this compound further expands its utility, as this moiety is often associated with improved pharmacokinetic properties, such as enhanced solubility and membrane permeability. These attributes align with current industry priorities, including the development of orally bioavailable drugs and targeted therapies.

From a synthetic perspective, Ethanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-(dimethylamino)- presents intriguing challenges and opportunities. The construction of its diazaspiro ring system requires precise control over reaction conditions and stereochemistry, making it a valuable subject for methodological studies. Advances in catalysis and green chemistry have enabled more efficient routes to such complex structures, reflecting the broader shift toward sustainable and scalable synthetic strategies.

Beyond pharmaceutical applications, this compound's unique properties may also find use in materials science. The spirocyclic motif is known to impart stability and rigidity to polymers and small molecules, suggesting potential roles in the development of advanced materials for electronics, coatings, or sensors. As interdisciplinary research gains momentum, the versatility of Ethanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-(dimethylamino)- is likely to be explored across multiple domains.

In the context of drug discovery, the compound's diazaspiro core aligns with current efforts to explore underexplored chemical space. Traditional drug scaffolds often face limitations due to patent saturation and diminishing returns. In contrast, spirocyclic and bridged heterocycles offer fresh avenues for innovation, as evidenced by their increasing presence in clinical pipelines. This trend underscores the importance of Ethanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-(dimethylamino)- as a template for next-generation therapeutics.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. The dimethylamino group could serve as a linker or functional handle for conjugation, enabling the design of bifunctional molecules that selectively degrade disease-causing proteins. This application is particularly relevant given the rising prominence of degrader platforms in oncology and neurodegenerative disease research.

As the scientific community continues to investigate Ethanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-(dimethylamino)-, its safety profile and environmental impact will also come under scrutiny. Regulatory agencies and industry stakeholders are placing greater emphasis on green chemistry principles and sustainable synthesis, which may influence the compound's future development. Researchers are encouraged to explore eco-friendly synthetic routes and assess the compound's biodegradability to ensure alignment with global sustainability goals.

In summary, Ethanone, 1-(2,6-diazaspiro[3.5]non-2-yl)-2-(dimethylamino)- (CAS No. 2137607-10-2) represents a compelling example of modern chemical innovation. Its spirocyclic framework, combined with functional group diversity, positions it as a valuable tool for addressing complex challenges in healthcare and materials science. As research progresses, this compound is poised to contribute to breakthroughs that resonate across scientific disciplines and societal needs.